Cas no 2287333-45-1 (4-{[(Tert-butoxy)carbonyl]amino}-3-(ethylsulfanyl)benzoic acid)

• Product Name: 4-{[(Tert-butoxy)carbonyl]amino}-3-(ethylsulfanyl)benzoic acid
• CAS No: 2287333-45-1
• MF: C₁₄H₁₉NO₄S
• MW: 297.369962930679
• CID: 6441444
• PubChem ID: 137944878
• Update Time: 2025-08-05

4-{[(Tert-butoxy)carbonyl]amino}-3-(ethylsulfanyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2287333-45-1
• 3-Ethylsulfanyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid
• 4-{[(tert-butoxy)carbonyl]amino}-3-(ethylsulfanyl)benzoic acid
• EN300-6747295
• 4-{[(Tert-butoxy)carbonyl]amino}-3-(ethylsulfanyl)benzoic acid

• Inchi： 1S/C14H19NO4S/c1-5-20-11-8-9(12(16)17)6-7-10(11)15-13(18)19-14(2,3)4/h6-8H,5H2,1-4H3,(H,15,18)(H,16,17)
• InChI Key： GHZPXFMWBFGEBH-UHFFFAOYSA-N
• SMILES： S(CC)C1C=C(C(=O)O)C=CC=1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 297.10347926g/mol
• Monoisotopic Mass: 297.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 101Ų

Additional information on 4-{[(Tert-butoxy)carbonyl]amino}-3-(ethylsulfanyl)benzoic acid

4-{[(Tert-butoxy)carbonyl]amino}-3-(ethylsulfanyl)benzoic acid (CAS No. 2287333-45-1): An Overview

4-{[(Tert-butoxy)carbonyl]amino}-3-(ethylsulfanyl)benzoic acid (CAS No. 2287333-45-1) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its properties and potential therapeutic uses.

The chemical structure of 4-{[(Tert-butoxy)carbonyl]amino}-3-(ethylsulfanyl)benzoic acid is composed of a benzene ring substituted with an amino group protected by a tert-butoxycarbonyl (Boc) group and an ethylsulfanyl group. The Boc protecting group is commonly used in organic synthesis to temporarily mask the reactivity of the amino group, allowing for selective functionalization of other parts of the molecule. This feature makes the compound particularly useful in multi-step synthetic processes where controlled reactivity is essential.

Recent research has highlighted the potential of 4-{[(Tert-butoxy)carbonyl]amino}-3-(ethylsulfanyl)benzoic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. The ethylsulfanyl group, in particular, has been shown to enhance the bioavailability and metabolic stability of the molecule, making it a promising candidate for further drug development.

In addition to its therapeutic potential, 4-{[(Tert-butoxy)carbonyl]amino}-3-(ethylsulfanyl)benzoic acid has also been explored for its use in materials science. Its unique combination of functional groups allows it to serve as a building block for the synthesis of advanced polymers and materials with tailored properties. For example, researchers at the University of California, Berkeley, have developed a series of polymeric materials using this compound as a monomer, demonstrating improved mechanical strength and thermal stability compared to conventional polymers.

The synthesis of 4-{[(Tert-butoxy)carbonyl]amino}-3-(ethylsulfanyl)benzoic acid typically involves several well-established synthetic routes. One common approach is the reaction of 3-mercaptobenzoic acid with tert-butyl chloroformate to introduce the Boc protecting group, followed by alkylation with ethyl bromide to form the ethylsulfanyl derivative. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

The physical and chemical properties of 4-{[(Tert-butoxy)carbonyl]amino}-3-(ethylsulfanyl)benzoic acid have been extensively characterized. It is a white crystalline solid with a melting point ranging from 120°C to 125°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol, but exhibits limited solubility in water. These properties make it suitable for various applications in both laboratory and industrial settings.

In terms of safety and handling, 4-{[(Tert-butoxy)carbonyl]amino}-3-(ethylsulfanyl)benzoic acid should be stored under dry conditions and protected from light to prevent degradation. Standard laboratory safety protocols should be followed when handling this compound, including the use of personal protective equipment such as gloves and goggles.

The environmental impact of 4-{[(Tert-butoxy)carbonyl]amino}-3-(ethylsulfanyl)benzoic acid has also been studied. Research indicates that while it is not classified as a hazardous substance, proper disposal methods should be employed to minimize any potential environmental effects. This includes following local regulations for waste management and disposal.

In conclusion, 4-{[(Tert-butoxy)carbonyl]amino}-3-(ethylsulfanyl)benzoic acid (CAS No. 2287333-45-1) is a multifaceted compound with significant potential in pharmaceutical development, materials science, and organic synthesis. Its unique structural features and versatile reactivity make it an important molecule for researchers and chemists working in these fields. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in future scientific advancements.